molecular formula C19H19N5O B11137934 1-isopropyl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-1H-indole-4-carboxamide

1-isopropyl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-1H-indole-4-carboxamide

Cat. No.: B11137934
M. Wt: 333.4 g/mol
InChI Key: BUUGSQKCGZGECG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Isopropyl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-1H-indole-4-carboxamide is a heterocyclic compound featuring an indole scaffold substituted at position 1 with an isopropyl group and at position 4 with a carboxamide moiety. The carboxamide is further linked via a methylene bridge to a [1,2,4]triazolo[4,3-a]pyridine ring. This structure combines two pharmacologically relevant heterocycles—indole and triazolopyridine—which are often associated with kinase inhibition, antimicrobial activity, or CNS modulation .

Properties

Molecular Formula

C19H19N5O

Molecular Weight

333.4 g/mol

IUPAC Name

1-propan-2-yl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)indole-4-carboxamide

InChI

InChI=1S/C19H19N5O/c1-13(2)23-11-9-14-15(6-5-7-16(14)23)19(25)20-12-18-22-21-17-8-3-4-10-24(17)18/h3-11,13H,12H2,1-2H3,(H,20,25)

InChI Key

BUUGSQKCGZGECG-UHFFFAOYSA-N

Canonical SMILES

CC(C)N1C=CC2=C(C=CC=C21)C(=O)NCC3=NN=C4N3C=CC=C4

Origin of Product

United States

Chemical Reactions Analysis

1-isopropyl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-1H-indole-4-carboxamide can undergo various reactions:

    Oxidation, Reduction, and Substitution: It participates in these types of reactions.

    Common Reagents and Conditions: Specific reagents and conditions depend on the desired transformation.

    Major Products: The products formed vary based on the reaction type.

Scientific Research Applications

This compound finds applications in:

Mechanism of Action

The precise mechanism by which this compound exerts its effects remains an active area of research. It likely interacts with specific molecular targets and pathways.

Comparison with Similar Compounds

Comparison with Structurally Analogous Compounds

The following analysis compares the target compound with structurally similar derivatives, focusing on core scaffolds, substituents, linker regions, and inferred physicochemical or pharmacological properties.

Table 1: Structural and Functional Comparison

Compound Name Core Structure Substituents/Linker Molecular Weight Key Features
Target Compound : 1-Isopropyl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-1H-indole-4-carboxamide Indole + triazolopyridine 1-isopropyl; carboxamide linked via CH₂ to triazolopyridine ~363.4 g/mol Compact linker; lipophilic isopropyl; potential for dual heterocyclic binding
: 4-Methoxy-N-[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)propyl]-1H-indole-2-carboxamide Indole + triazolopyridine 4-methoxy; carboxamide linked via 3-carbon propyl chain to triazolopyridine 349.39 g/mol Longer linker; methoxy enhances polarity; reduced steric hindrance
: 6-Isopropyl-1,3-dimethyl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide Pyrazolopyridine + triazolopyridine 6-isopropyl; 1,3-dimethyl; carboxamide linked via CH₂ to triazolopyridine ~407.5 g/mol Pyrazolopyridine core; methyl groups may increase metabolic stability
: 1-Methyl-N-{7-(3-methyl-1,2,4-oxadiazol-5-yl)-1,2,4triazolo[4,3-a]pyridin-3-ylmethyl}-1H-indazole-3-carboxamide Indazole + triazolopyridine 1-methyl; oxadiazole substituent; carboxamide linked via CH₂ to triazolopyridine ~434.4 g/mol Oxadiazole adds hydrogen-bonding capacity; indazole core may enhance rigidity
: 1-(3-Isopropyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-(4-phenylbutan-2-yl)piperidine-4-carboxamide Piperidine + triazolopyridazine 3-isopropyl; phenylbutan-2-yl; carboxamide linked via piperidine to triazolopyridazine ~462.5 g/mol Pyridazine core (vs. pyridine) reduces aromaticity; bulky piperidine linker

Key Observations:

Core Heterocycles: The target compound’s indole-triazolopyridine system contrasts with pyrazolopyridine () and indazole-triazolopyridine ().

Linker Flexibility :

  • A methylene bridge (CH₂) in the target compound and –4 provides rigidity, whereas ’s propyl linker increases conformational flexibility, which might reduce target affinity but improve solubility .

Substituent Effects :

  • Isopropyl groups (target compound, ) enhance lipophilicity, favoring blood-brain barrier penetration. Methoxy () and oxadiazole () substituents introduce polarity or hydrogen-bonding sites, impacting solubility and target selectivity .

This suggests that analogous triazolopyridine systems (e.g., target compound) may exhibit similar stability challenges, necessitating controlled synthetic conditions .

Research Implications

The structural diversity among these analogs underscores the importance of:

  • Linker Optimization : Shorter linkers (e.g., CH₂) balance rigidity and synthetic feasibility.
  • Heterocycle Selection : Pyridine vs. pyridazine cores modulate electronic properties and binding interactions.
  • Substituent Engineering : Polar groups (methoxy, oxadiazole) improve solubility, while lipophilic groups (isopropyl) enhance membrane penetration.

Further pharmacological studies are required to correlate these structural features with bioactivity, particularly in kinase inhibition or antimicrobial assays.

Biological Activity

1-Isopropyl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-1H-indole-4-carboxamide is a complex organic compound with a unique structural arrangement featuring an indole moiety, a carboxamide functional group, and a triazolo[4,3-a]pyridine unit. This compound has garnered attention for its potential biological activities, particularly in pharmacology and medicinal chemistry.

Chemical Structure and Properties

The molecular formula of the compound is C15H18N4OC_{15}H_{18}N_{4}O. The presence of functional groups such as the isopropyl group enhances its lipophilicity, which can influence its pharmacokinetics and bioavailability. The indole structure is commonly associated with various biological activities, while the triazolo[4,3-a]pyridine component may facilitate interactions with biological targets.

Research indicates that compounds containing both indole and triazolo[4,3-a]pyridine frameworks exhibit significant biological activities. Notably, inhibitors of indoleamine 2,3-dioxygenase 1 (IDO1) have emerged as promising agents in cancer immunotherapy. IDO1 plays a crucial role in immune regulation and tumor progression by modulating tryptophan metabolism. Compounds derived from the triazolo[4,3-a]pyridine scaffold have shown potential in enhancing immune responses against tumors while working synergistically with other immunotherapeutic agents .

Biological Activities

The biological activities of 1-isopropyl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-1H-indole-4-carboxamide include:

  • Anticancer Activity : The compound has demonstrated cytotoxic effects against various cancer cell lines. In vitro studies indicate that it can inhibit cell proliferation and induce apoptosis in cancer cells.
  • Antimicrobial Properties : Similar compounds have shown antimicrobial activity against a range of pathogens. The mechanism often involves disrupting cellular processes or inhibiting essential enzymes.
  • Neuropharmacological Effects : The indole structure is known for its interaction with serotonin receptors, suggesting potential applications in treating CNS disorders.

Case Studies and Research Findings

Recent studies have explored the structure-activity relationships (SAR) of compounds related to the triazolo[4,3-a]pyridine scaffold. A notable study highlighted the docking poses of these compounds within the active site of IDO1, demonstrating their potential as selective inhibitors .

Table 1: Comparative Biological Activities of Related Compounds

Compound NameStructure FeaturesBiological Activity
7-Amino-[1,2,4]triazolo[4,3-a]pyridineContains amino groupAntimicrobial
5-Methyl-[1,2,4]triazolo[4,3-a]pyridineMethyl substitutionAnticancer
Indole-2-carboxamideSimple indole structureAntidepressant
1-Isopropyl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-1H-indole-4-carboxamideComplex heterocyclic structureAnticancer and Immunomodulatory

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.